![molecular formula C26H26O6 B3459053 1,1'-(1,4-phenylene)bis[2-(3,4-dimethoxyphenyl)ethanone] CAS No. 113271-87-7](/img/structure/B3459053.png)
1,1'-(1,4-phenylene)bis[2-(3,4-dimethoxyphenyl)ethanone]
Overview
Description
1,1'-(1,4-phenylene)bis[2-(3,4-dimethoxyphenyl)ethanone], also known as Bis-DEPE, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the family of bisaryl ketones and has a molecular weight of 438.5 g/mol.
Mechanism of Action
The mechanism of action of 1,1'-(1,4-phenylene)bis[2-(3,4-dimethoxyphenyl)ethanone] is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cell proliferation and tumor growth. 1,1'-(1,4-phenylene)bis[2-(3,4-dimethoxyphenyl)ethanone] has been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway and disrupting the cell cycle.
Biochemical and Physiological Effects:
1,1'-(1,4-phenylene)bis[2-(3,4-dimethoxyphenyl)ethanone] has been shown to have a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and disruption of the cell cycle. 1,1'-(1,4-phenylene)bis[2-(3,4-dimethoxyphenyl)ethanone] has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1,1'-(1,4-phenylene)bis[2-(3,4-dimethoxyphenyl)ethanone] is its versatility and ease of synthesis, which makes it a useful building block for the synthesis of novel materials and transition metal complexes. However, one of the limitations of 1,1'-(1,4-phenylene)bis[2-(3,4-dimethoxyphenyl)ethanone] is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the research on 1,1'-(1,4-phenylene)bis[2-(3,4-dimethoxyphenyl)ethanone], including the development of new synthetic methods for its preparation, the investigation of its potential applications in drug delivery and imaging, and the study of its interactions with biological systems. Additionally, further research is needed to fully understand the mechanism of action of 1,1'-(1,4-phenylene)bis[2-(3,4-dimethoxyphenyl)ethanone] and its potential as a therapeutic agent for the treatment of cancer and other diseases.
Scientific Research Applications
1,1'-(1,4-phenylene)bis[2-(3,4-dimethoxyphenyl)ethanone] has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, 1,1'-(1,4-phenylene)bis[2-(3,4-dimethoxyphenyl)ethanone] has been investigated for its anticancer and antitumor properties. In materials science, 1,1'-(1,4-phenylene)bis[2-(3,4-dimethoxyphenyl)ethanone] has been used as a building block for the synthesis of novel materials, such as liquid crystals and polymers. In catalysis, 1,1'-(1,4-phenylene)bis[2-(3,4-dimethoxyphenyl)ethanone] has been used as a ligand for the synthesis of transition metal complexes.
Properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-1-[4-[2-(3,4-dimethoxyphenyl)acetyl]phenyl]ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H26O6/c1-29-23-11-5-17(15-25(23)31-3)13-21(27)19-7-9-20(10-8-19)22(28)14-18-6-12-24(30-2)26(16-18)32-4/h5-12,15-16H,13-14H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZJWVAIQDJHLQZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC(=O)C2=CC=C(C=C2)C(=O)CC3=CC(=C(C=C3)OC)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H26O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70360466 | |
Record name | Ethanone, 1,1'-(1,4-phenylene)bis[2-(3,4-dimethoxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70360466 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
434.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
113271-87-7 | |
Record name | Ethanone, 1,1'-(1,4-phenylene)bis[2-(3,4-dimethoxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70360466 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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